Cas no 879469-44-0 (6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one)

• Product Name: 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one
• CAS No: 879469-44-0
• MF: C₁₇H₈ClNO₅
• MW: 341.702123641968
• CID: 5421610
• Update Time: 2025-10-28

6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(5-nitro-1-benzofuran-2-yl)chromen-2-one
• 2H-1-Benzopyran-2-one, 6-chloro-4-(5-nitro-2-benzofuranyl)-
• 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one

• Inchi： 1S/C17H8ClNO5/c18-10-1-3-15-12(7-10)13(8-17(20)24-15)16-6-9-5-11(19(21)22)2-4-14(9)23-16/h1-8H
• InChI Key： NZYVPBRNOHLXGG-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Cl)C=C2C(C2=CC3=CC([N+]([O-])=O)=CC=C3O2)=C1

Additional information on 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one

Introduction to 6-Chloro-4-(5-Nitro-1-Benzofuran-2-yl)-2H-Chromen-2-one (CAS No. 879469-44-0)

6-Chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one, a compound with the CAS number 879469-44-0, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one is characterized by a chromene ring system substituted with a 6-chloro group and a 5-nitrobenzofuran moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for further investigation. The chloro substituent enhances the lipophilicity of the compound, which can improve its cellular uptake and bioavailability. Meanwhile, the nitro group on the benzofuran ring is known to confer redox activity, which can be exploited for therapeutic purposes.

Recent studies have highlighted the potential of 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism underlying this activity is thought to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the generation of reactive oxygen species (ROS) and the activation of caspase-dependent pathways. These findings suggest that 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one have also been investigated in preclinical studies. These studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in animal models.

The synthetic route for preparing 6-chloro-4-(5-nitro-1-benzofuran-2-yl)-2H-chromen-2-one has been well-documented in the literature. A typical synthesis involves condensation reactions between appropriate starting materials followed by functional group modifications. The efficiency and scalability of these synthetic methods are crucial for large-scale production and commercialization efforts.

In conclusion, 6-chloro-4-(5-nitro-1-benzofuran-2-yL)-2H-chromenone (CAS No. 879469–44–0) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.